Cas no 5418-03-1 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1))

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1) structure
5418-03-1 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1)
CAS No:5418-03-1
MF:C14H24ClN5
MW:297.826861381531
CID:381659
PubChem ID:24181824
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1)
    • 5418-03-1
    • NSC11651
    • N-Nonyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
    • DTXSID10636430
    • NSC-11651
    • Inchi: 1S/C14H23N5.ClH/c1-2-3-4-5-6-7-8-9-15-13-12-10-18-19-14(12)17-11-16-13;/h10-11H,2-9H2,1H3,(H2,15,16,17,18,19);1H
    • InChI Key: CPPWFDGYLWTVFU-UHFFFAOYSA-N
    • SMILES: Cl.N(C1C2C=NNC=2N=CN=1)CCCCCCCCC

Computed Properties

  • Exact Mass: 261.19559
  • Monoisotopic Mass: 297.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • Density: 1.121
  • Boiling Point: 447.9°C at 760 mmHg
  • Flash Point: 224.7°C
  • Refractive Index: 1.597
  • PSA: 66.49

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1) Related Literature

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